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Introduction

Propylene glycol allyl ether, identified by CAS number 1331-17-5, is a bifunctional organic
compound belonging to the class of propylene glycol ethers.[1][2] It possesses both an ether
linkage and a terminal allyl group, imparting it with versatile chemical reactivity.[1] This
technical guide provides a comprehensive overview of the characterization and available data
for Propylene glycol allyl ether, with a focus on its physicochemical properties, toxicological
profile, and relevant experimental methodologies.

Chemical Identification and Properties

Propylene glycol allyl ether is a clear, colorless liquid.[1][2] It is also known by several
synonyms, including (2-Propenyloxy)propanol, Allyl ether of propylene glycol, and Propylene
glycol monoallyl ether.[1][2]

Physicochemical Data
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Property Value Reference
CAS Number 1331-17-5 [1]
Molecular Formula CeH1202 [1]
Molecular Weight 116.16 g/mol [1]
Boiling Point 157.22°C (rough estimate) [1]
Density 0.9548 g/cm? (rough estimate) [1]
Flash Point 118°C [1]
Vapor Pressure 0.000837 mmHg at 25°C [1]
Refractive Index 1.4030 (estimate) [1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Propylene glycol allyl ether
(CAS 1331-17-5) is not readily available in the reviewed literature, a general method for the
preparation of propylene glycol monoalkyl ethers involves the reaction of propylene oxide with
the corresponding alcohol in the presence of a catalyst.[3][4][5][6][7][8]

General Synthesis of Propylene Glycol Monoalkyl Ethers

This process typically involves the reaction of propylene oxide with an alcohol under alkaline or
acidic catalysis.[3][4][8] For the synthesis of Propylene glycol allyl ether, allyl alcohol would be
the starting alcohol. The reaction mixture is generally heated, and upon completion, the product
is purified by distillation.[4][5]

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a primary method for the identification and quantification of propylene glycol ethers in
various matrices.[9][10][11][12]

Methodology Outline:
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» Sample Preparation: Biological samples may require derivatization prior to analysis.
Environmental samples like water may be analyzed directly, while air samples require
collection on an adsorbent followed by extraction.[9]

e Gas Chromatography (GC): A capillary column, such as one with a cyanopropylphenyl-based
stationary phase, is often used for the separation of glycol ether isomers.[10][11] The GC
oven temperature is programmed to ensure the separation of the analytes.

o Mass Spectrometry (MS): The separated compounds are introduced into a mass
spectrometer for detection and identification based on their mass spectra.[10]

Toxicological Data and Biological Activity

Propylene glycol allyl ether is reported to have low acute oral toxicity, with an LD50 in female
rats in the range of 1 to 2 g/kg.[1] It is considered a mucous membrane and severe eye irritant.
[2] High-dose animal studies have indicated that it can cause central nervous system
depression.[1][2]

E ¢ Toxicological

Endpoint Observation Reference

Acute Oral Toxicity (Rat) LD50: 1-2 g/kg [1]

o Mucous membrane and severe
Irritation o
eye irritant

o Causes CNS depression in
Neurotoxicity ] ] ) [1][2]
high-dose animal studies

Signaling and Metabolic Pathways

The toxicity of propylene glycol ethers is linked to their metabolism. Propylene glycol ethers
exist as a- and B-isomers. The [3-isomer can be oxidized by alcohol dehydrogenase (ADH) and
aldehyde dehydrogenase (ALDH) to form potentially neurotoxic alkoxy propionic acids.[13][14]
[15]

Experimental Workflow for Neurotoxicity Assessment
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Recent studies have employed multi-omic approaches using human BrainSphere models to
investigate the neurotoxicity of propylene glycol ethers.[13][16]

Conclusion

Propylene glycol allyl ether (CAS 1331-17-5) is a versatile chemical with documented industrial
applications. This guide has summarized its key physicochemical properties, toxicological
information, and relevant analytical methodologies. The primary toxicological concern is related
to the metabolic formation of alkoxy propionic acids, which have been linked to neurotoxicity.
Further research employing advanced methodologies, such as multi-omics on complex in vitro
models, will be crucial for a more in-depth understanding of its biological effects and for
informing risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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